Cas no 1526695-02-2 (2-amino-1-(1H-indazol-7-yl)propan-1-one)

• Product Name: 2-amino-1-(1H-indazol-7-yl)propan-1-one
• CAS No: 1526695-02-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6312998
• PubChem ID: 165663300
• Update Time: 2025-10-21

2-amino-1-(1H-indazol-7-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1H-indazol-7-yl)propan-1-one
• EN300-1728412
• 1526695-02-2

• Inchi： 1S/C10H11N3O/c1-6(11)10(14)8-4-2-3-7-5-12-13-9(7)8/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： AGBFADUYIGLBNU-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-1-(1H-indazol-7-yl)propan-1-one

Comprehensive Overview of 2-amino-1-(1H-indazol-7-yl)propan-1-one (CAS No. 1526695-02-2)

2-amino-1-(1H-indazol-7-yl)propan-1-one, with the CAS number 1526695-02-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities. The presence of both an amino group and a ketone functionality in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymes or receptors.

In recent years, the demand for indazole-based compounds has surged due to their relevance in treating various health conditions. 2-amino-1-(1H-indazol-7-yl)propan-1-one is no exception, as it is often explored for its pharmacological properties. Users frequently search for terms like "indazole derivatives uses" or "CAS 1526695-02-2 applications," reflecting the growing curiosity about its role in modern medicine. Its unique structure allows it to interact with biological systems in ways that could lead to breakthroughs in therapeutic development.

The synthesis of 2-amino-1-(1H-indazol-7-yl)propan-1-one involves multi-step organic reactions, often starting from readily available indazole precursors. Chemists employ techniques such as reductive amination and ketone formation to achieve high yields and purity. The compound's molecular weight and solubility are critical factors in its handling and application, making it a subject of interest for those searching for "how to synthesize indazole derivatives" or "properties of 2-amino-1-(1H-indazol-7-yl)propan-1-one."

From a biochemical perspective, 2-amino-1-(1H-indazol-7-yl)propan-1-one exhibits promising interactions with certain protein targets. This has led to its inclusion in high-throughput screening assays, where researchers look for potential drug candidates. The compound's ability to modulate enzymatic activity is a hot topic, with queries like "indazole compounds in drug discovery" trending in scientific forums. Its mechanism of action is still under investigation, but early studies suggest it could play a role in signal transduction pathways.

In addition to its pharmaceutical potential, 2-amino-1-(1H-indazol-7-yl)propan-1-one is also studied for its physical and chemical properties. Researchers often seek information on its melting point, stability, and spectroscopic data, which are essential for quality control and formulation. The compound's UV-Vis absorption and NMR spectra are frequently discussed in academic circles, addressing queries such as "analytical methods for indazole derivatives."

The future of 2-amino-1-(1H-indazol-7-yl)propan-1-one looks promising, with ongoing research exploring its therapeutic applications. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in medicinal chemistry. Whether you're a researcher, a student, or an industry professional, understanding the intricacies of this molecule can provide valuable insights into the evolving landscape of drug development and biochemical research.